[(4S,8aR)-4-methyl-hexahydro-1H-pyrrolo[2,1-c]morpholin-4-yl]methanol

Specification

• CAS No.: 2402789-58-4
• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24
• IUPAC Name: [(4S,8aR)-4-methyl-1,3,6,7,8,8a-hexahydropyrrolo[2,1-c][1,4]oxazin-4-yl]methanol
• Standard InChI: InChI=1S/C9H17NO2/c1-9(6-11)7-12-5-8-3-2-4-10(8)9/h8,11H,2-7H2,1H3/t8-,9+/m1/s1
• Standard InChI Key: FPVDZMNFQWOQNJ-BDAKNGLRSA-N
• SMILES: CC1(COCC2N1CCC2)CO

Introduction

[(4S,8aR)-4-methyl-hexahydro-1H-pyrrolo[2,1-c]morpholin-4-yl]methanol is a complex organic compound featuring a pyrrolo-morpholine structure. This molecule belongs to the broader class of heterocyclic compounds, which are known for their diverse biological activities and applications in medicinal chemistry. The compound's structural framework includes a hexahydro-pyrrolo-morpholine moiety, which contributes to its potential biological activity.

Synthesis and Chemical Reactivity

The synthesis of [(4S,8aR)-4-methyl-hexahydro-1H-pyrrolo[2,1-c]morpholin-4-yl]methanol can involve various organic synthetic routes. The compound's functional groups allow it to participate in several chemical reactions, such as SN2 and E1 pathways, depending on the conditions and catalysts used. Understanding these reactions is crucial for optimizing synthesis conditions and predicting the compound's behavior in different environments.

Biological Activity and Potential Applications

While specific biological activity data for [(4S,8aR)-4-methyl-hexahydro-1H-pyrrolo[2,1-c]morpholin-4-yl]methanol is limited, compounds with similar structures often exhibit interactions at the molecular level with biological targets. These interactions can be assessed through pharmacological assays and computational docking studies to determine potential therapeutic applications.

Research Findings and Future Directions

Research on [(4S,8aR)-4-methyl-hexahydro-1H-pyrrolo[2,1-c]morpholin-4-yl]methanol is ongoing, with a focus on understanding its chemical properties and potential biological activities. Future studies may explore its applications in medicinal chemistry, particularly in areas where heterocyclic compounds have shown promise, such as neurology or oncology.